2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide

• IUPAC Name: 2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide
• InChI: InChI=1S/C15H18N2OS/c1-2-13-6-7-14(19-13)10-17-15(18)9-11-4-3-5-12(16)8-11/h3-8H,2,9-10,16H2,1H3,(H,17,18)
• InChI Key: LCRFFKJMDQDHDY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)CNC(=O)CC2=CC(=CC=C2)N
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide, also known as EMA401, is a small molecule drug that is currently being developed for the treatment of chronic pain. This drug has shown promising results in preclinical studies and has the potential to become a new treatment option for patients suffering from chronic pain.

Mechanism of Action

2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide acts as a selective antagonist of the angiotensin II type 2 receptor (AT2R), which is expressed in the peripheral nervous system. By blocking this receptor, this compound is able to reduce pain signaling and provide pain relief.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. These include reducing the expression of pro-inflammatory cytokines, decreasing the activity of nociceptive neurons, and reducing the release of neurotransmitters involved in pain signaling.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide is its selectivity for the AT2R, which reduces the risk of off-target effects. Additionally, this drug has shown good safety and tolerability in preclinical studies. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

There are several future directions for the development of 2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide. These include evaluating the safety and efficacy of this drug in clinical trials, exploring its potential use in other types of chronic pain, and investigating the mechanisms underlying its pain-relieving effects. Additionally, there is potential for the development of new drugs targeting the AT2R for the treatment of chronic pain.

Synthesis Methods

The synthesis of 2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide involves several steps, including the reaction of 2-bromoacetophenone with thiophene-2-carbaldehyde to form 2-(2-thienyl)-1-phenylethanone. This intermediate is then treated with ethylmagnesium bromide to form the corresponding alcohol, which is then converted to the final product through a series of reactions involving amide formation and reduction.

Scientific Research Applications

2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide has been extensively studied in preclinical models of chronic pain, including neuropathic pain and inflammatory pain. In these studies, this compound has been shown to reduce pain behavior and improve quality of life in animals. These results have led to the initiation of clinical trials in humans to evaluate the safety and efficacy of this drug.